![molecular formula C11H10N4 B043383 2-Amino-3-methyl-3H-imidazo[4,5-h]isoquinoline CAS No. 147293-14-9](/img/structure/B43383.png)
2-Amino-3-methyl-3H-imidazo[4,5-h]isoquinoline
Overview
Description
2-Amino-3-methyl-3H-imidazo[4,5-h]isoquinoline (AMI) is a heterocyclic aromatic compound belonging to the imidazopyridine family. It is a colorless, odourless, and crystalline solid that is soluble in water. AMI has been used in scientific research for its various biochemical and physiological effects, and is used in laboratory experiments for its various advantages.
Scientific Research Applications
Genotoxicity Studies
Field
This application falls under the field of Genotoxicity .
Application Summary
The compound “2-Amino-3-methyl-3H-imidazo[4,5-h]isoquinoline” has been studied for its genotoxic effects . Genotoxicity refers to the property of chemical agents that damages the genetic information within a cell causing mutations, which may lead to cancer.
Method of Application
The specific methods of application or experimental procedures were not detailed in the sources. However, genotoxicity is usually studied using a variety of bacterial, plant, and animal assays, predominately in systems providing metabolic activation .
Results or Outcomes
The studies of the genotoxicity of this compound have given uniformly positive results .
Mutation Induction
Field
This application falls under the field of Mutation Research .
Application Summary
“2-Amino-3-methyl-3H-imidazo[4,5-h]isoquinoline” has been found to induce mutations . Mutations refer to changes in the DNA sequence of a cell’s genome and are an important field of research in genetics.
Method of Application
The specific methods of application or experimental procedures were not detailed in the sources. However, mutation research often involves in vitro studies on human cells and in vivo studies on model organisms like Drosophila melanogaster .
Results or Outcomes
The compound induced chromosomal anomalies in human cells in vitro and chromosomal anomalies, gene mutation, and DNA damage in animal cells in vitro .
Cell Death Induction
Field
This application falls under the field of Cell Biology .
Application Summary
“2-Amino-3-methyl-3H-imidazo[4,5-h]isoquinoline” has been found to induce cell death . The study of cell death is crucial in understanding diseases like cancer where the balance between cell division and cell death is disrupted.
Method of Application
The specific methods of application or experimental procedures were not detailed in the sources. However, cell death is usually studied using in vitro cell cultures .
Results or Outcomes
The compound induces formation of single-base substitutions and exon deletions and increases cell death in vitro in a concentration-dependent manner .
properties
IUPAC Name |
3-methylimidazo[4,5-h]isoquinolin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N4/c1-15-9-3-2-7-4-5-13-6-8(7)10(9)14-11(15)12/h2-6H,1H3,(H2,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZSISKRWSRRUHV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C3=C(C=C2)C=CN=C3)N=C1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40163648 |
Source
|
| Record name | 3H-Imidazo(4,5-h)isoquinolin-2-amine, 3-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40163648 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-methyl-3H-imidazo[4,5-h]isoquinoline | |
CAS RN |
147293-14-9 |
Source
|
| Record name | 3-Methyl-3H-imidazo[4,5-h]isoquinolin-2-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=147293-14-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3H-Imidazo(4,5-h)isoquinolin-2-amine, 3-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0147293149 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3H-Imidazo(4,5-h)isoquinolin-2-amine, 3-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40163648 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-3-methyl-3H-imidazo[4,5-h]isoquinoline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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